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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of

Disperse Orange 30, a monoazo dye used in the textile industry. The following sections outline

protocols for High-Performance Liquid Chromatography (HPLC), UV-Vis Spectrophotometry,

and Electrochemical Methods.

High-Performance Liquid Chromatography (HPLC)
HPLC is a robust and widely used technique for the separation, identification, and

quantification of Disperse Orange 30. When coupled with mass spectrometry (MS), it offers

high sensitivity and selectivity.

HPLC with Mass Spectrometry (HPLC-MS/MS)
This method is highly sensitive and specific, making it suitable for trace-level detection of

Disperse Orange 30 in various matrices, including textiles and environmental samples.
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Parameter Value Notes

Limit of Detection (LOD) 0.02 - 1.35 ng/mL

Based on a study of 47

synthetic dyes, including a

disperse orange dye.[1]

Limit of Quantification (LOQ) 0.06 - 4.09 ng/mL
From the same study of 47

synthetic dyes.[1]

Linearity Range 0.5 - 200 µg/L

Based on a study of the similar

Disperse Orange 149, a good

linearity (r > 0.995) was

achieved in this range.

Recovery
81.8% - 114.1% (at 10 ng/mL),

84.9% - 104.1% (at 50 ng/mL)

Data for a broad range of

disperse dyes.[1] For Disperse

Orange 149, recovery was

92.1% - 98.7%.

Sample Preparation (Textile Samples)[1]

Weigh 1 gram of the textile sample.

Extract the dye with 20 mL of methanol in an ultrasonic bath at 50°C for 30 minutes.

Centrifuge the extract at 10,000 rpm for 10 minutes.

Filter the supernatant through a 0.22 µm PTFE filter.

Evaporate the solvent and reconstitute the residue in an equal volume of 95:5

water/methanol.

HPLC-MS/MS Conditions

Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

Flow Rate: 0.3 mL/min.
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Injection Volume: 5 µL.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) is recommended for high selectivity and

sensitivity.

Sample Preparation HPLC-MS/MS Analysis

Textile Sample Methanol Extraction
(Ultrasonication) Centrifugation Filtration (0.22 µm) Evaporation & Reconstitution HPLC Separation

(C18 Column)
Mass Spectrometry

(ESI+, MRM) Data Acquisition & Analysis

Click to download full resolution via product page

Caption: Workflow for HPLC-MS/MS analysis of Disperse Orange 30 in textiles.

HPLC with UV-Vis Detection (HPLC-UV)
This method is more common for routine analysis due to the wider availability of UV-Vis

detectors. However, it may have limitations in selectivity, especially in complex matrices. It has

been noted that Disperse Orange 3 can co-elute with Disperse Yellow 3, making accurate

quantification by UV alone challenging without complete chromatographic separation. Mass

detection is recommended for confirmation.

Specific LOD and LOQ values for Disperse Orange 30 by HPLC-UV are not readily available

in the reviewed literature. As a reference, for the structurally similar Disperse Orange 149, an

LOD of 1.0 mg/kg was reported using HPLC with a Diode Array Detector (DAD).

Sample Preparation: Follow the same procedure as for HPLC-MS/MS.

HPLC-UV Conditions

Column: C18 or Newcrom R1 reversed-phase column.[2]

Mobile Phase: A mixture of acetonitrile, water, and an acid (e.g., phosphoric acid or formic

acid).[2]
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Detection Wavelength: Maximum absorbance is observed around 450 nm.[3]

Flow Rate: Typically 1 mL/min.

Injection Volume: 10-20 µL.

This protocol is based on the German standard DIN 54231 for the analysis of disperse dyes.

Sample Preparation HPLC-UV Analysis

Sample Solvent Extraction Filtration HPLC Separation
(C18 Column)

UV-Vis Detection
(450 nm) Data Analysis

Preparation Measurement

Prepare Standard Solutions

UV-Vis Spectrophotometer
(λ = 450 nm)

Prepare Unknown Sample
(Filter/Dilute)

Generate Calibration Curve

Measure Sample Absorbance Calculate Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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